Cas no 1798032-85-5 (2-(benzimidazol-1-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide)

• Product Name: 2-(benzimidazol-1-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide
• CAS No: 1798032-85-5
• MF: C₁₉H₂₀N₆O
• MW: 348.401702880859
• CID: 5376910
• Update Time: 2025-06-30

2-(benzimidazol-1-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzimidazol-1-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide
• 1H-Benzimidazole-1-acetamide, N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-

• Inchi： 1S/C19H20N6O/c1-14-9-18-21-10-15(11-25(18)23-14)5-4-8-20-19(26)12-24-13-22-16-6-2-3-7-17(16)24/h2-3,6-7,9-11,13H,4-5,8,12H2,1H3,(H,20,26)
• InChI Key： QNEQVIPAPNISPK-UHFFFAOYSA-N
• SMILES： C1N(CC(NCCCC2=CN3N=C(C)C=C3N=C2)=O)C2=CC=CC=C2N=1

Additional information on 2-(benzimidazol-1-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide

Introduction to 2-(benzimidazol-1-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide (CAS No. 1798032-85-5) in Modern Chemical Biology

2-(benzimidazol-1-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide, identified by its CAS number 1798032-85-5, represents a sophisticated molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, combines key pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and therapeutic intervention. The benzimidazole moiety, a well-documented scaffold in medicinal chemistry, is renowned for its broad spectrum of biological activities. Specifically, it has been extensively studied for its potential in modulating enzyme inhibition and receptor binding interactions. In this context, the benzimidazole ring in 2-(benzimidazol-1-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide serves as a critical pharmacophore, contributing to the compound's binding affinity and specificity towards target proteins.

The core structure of this compound is further augmented by the presence of a pyrazolo[1,5-a]pyrimidine derivative. Pyrazolo[1,5-a]pyrimidines are heterocyclic compounds that have demonstrated remarkable efficacy in various biological pathways, including kinase inhibition and anti-inflammatory responses. The specific substitution pattern at the 6-position of the pyrazolo[1,5-a]pyrimidine ring introduces additional functional diversity, enhancing the compound's potential to interact with biological targets in a nuanced manner. This strategic placement of substituents is often engineered to optimize pharmacokinetic properties and minimize off-target effects.

The N-terminal acetamide moiety in 2-(benzimidazol-1-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide not only contributes to the overall solubility and metabolic stability of the molecule but also provides a site for further chemical modification. This flexibility allows researchers to tailor the compound's properties for specific therapeutic applications. For instance, modifications at the acetamide group can be employed to enhance binding affinity or to introduce additional pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of how 2-(benzimidazol-1-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide interacts with biological targets. These studies have highlighted the importance of hydrogen bonding networks and hydrophobic interactions in determining the compound's binding affinity. The benzimidazole ring and pyrazolo[1,5-a]pyrimidine core are particularly adept at forming stable hydrogen bonds with key residues in target proteins, thereby facilitating high-affinity binding.

The synthesis of 2-(benzimidazol-1-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the benzimidazole moiety typically involves condensation reactions between o-amino benzoic acid derivatives and formamidine acetate under acidic conditions. Subsequent functionalization of the pyrazolo[1,5-a]pyrimidine ring is achieved through cyclization reactions followed by selective alkylation at the 6-position. The final step involves coupling the propyl chain to the acetamide nitrogen via amide bond formation.

In terms of biological activity, preliminary studies on 2-(benzimidazol-1-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide have revealed promising results in modulating key biological pathways. For instance, its interaction with certain kinases has been shown to inhibit their activity effectively. This has significant implications for developing treatments against cancers and inflammatory diseases where kinase overactivity plays a pivotal role. Additionally, its ability to interact with other signaling proteins suggests potential applications in neurodegenerative disorders and autoimmune diseases.

The pharmacokinetic profile of 2-(benzimidazol-1-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide is another critical aspect that has been thoroughly investigated. Studies indicate that the compound exhibits favorable oral bioavailability and metabolic stability, making it a suitable candidate for further clinical development. Furthermore, its moderate lipophilicity ensures efficient penetration across biological membranes, which is essential for achieving therapeutic concentrations at target sites.

The development of novel drug candidates like 2-(benzimidazol-1-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The integration of high-throughput screening technologies has accelerated the identification of lead compounds with potent biological activity. Moreover, advances in crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided invaluable insights into the structural basis of drug-target interactions.

The future direction of research on 2-(benzimidazol-1-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yll)propyl]acetamide includes optimizing its chemical structure for improved efficacy and safety profiles. This may involve exploring novel synthetic routes to introduce additional functional groups or modifying existing ones to enhance target specificity. Additionally, preclinical studies are essential to evaluate its potential as a therapeutic agent in animal models before human trials can commence.

In conclusion, 179803225 stands as a testament to the innovative approaches being employed in modern chemical biology to develop next-generation therapeutics. Its unique structural features and promising biological activities make it a compelling candidate for further investigation. As research continues to uncover new insights into its mechanisms of action, 179803225 could play a pivotal role in addressing some of today's most pressing medical challenges.